Cas no 90458-42-7 (3-oxatricyclo[3.2.1.0~2,4~]octane-6,7-dicarbonitrile)

• Product Name: 3-oxatricyclo[3.2.1.0~2,4~]octane-6,7-dicarbonitrile
• CAS No: 90458-42-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1950905
• PubChem ID: 243239
• Update Time: 2025-04-21

3-oxatricyclo[3.2.1.0~2,4~]octane-6,7-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxatricyclo[3.2.1.0~2,4~]octane-6,7-dicarbonitrile
• 5,6-Epoxy-bicyclo<2,2,1>heptan-trans-2,3-dinitril
• DTXSID20287816
• NSC-52592
• 90458-42-7
• NSC52592

• Inchi： 1S/C9H8N2O/c10-2-6-4-1-5(7(6)3-11)9-8(4)12-9/h4-9H,1H2
• InChI Key： NSCWIMQSESDHTH-UHFFFAOYSA-N
• SMILES： O1C2C3C(C#N)C(C#N)C(C3)C12

Computed Properties

• Exact Mass: 160.063662883Da
• Monoisotopic Mass: 160.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60.1Ų